
Industrial Production of 1-Nitropropane:
Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Nitropropane

Cat. No.: B105015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive overview of the industrial production methods for 1-
nitropropane, a versatile solvent and chemical intermediate. The primary focus is on the

vapor-phase nitration of propane, the predominant commercial synthesis route. Detailed

experimental protocols, quantitative data, process flow diagrams, and safety information are

presented to equip researchers and professionals with a thorough understanding of this

manufacturing process.

Introduction
1-Nitropropane (CH₃CH₂CH₂NO₂) is a colorless liquid with significant industrial applications,

primarily serving as a solvent for coatings, inks, and adhesives, and as a precursor in chemical

synthesis.[1][2][3] Its industrial production is achieved through the high-temperature, vapor-

phase nitration of propane with nitric acid.[1][4][5] This process yields a mixture of nitroalkanes,

including nitromethane, nitroethane, 1-nitropropane, and 2-nitropropane, which are

subsequently separated by fractional distillation.[4][6]
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The core industrial method for synthesizing 1-nitropropane involves the reaction of propane

with nitric acid in the vapor phase. This process is typically carried out in a continuous flow

reactor under elevated temperatures and pressures.

Chemical Reaction
The fundamental chemical reaction is the nitration of propane:

C₃H₈ + HNO₃ → C₃H₇NO₂ + H₂O

However, the high-energy conditions of the reaction lead to the formation of a mixture of

nitroalkanes through a free-radical mechanism.[1][7][8][9] The reaction produces nitromethane

(CH₃NO₂), nitroethane (C₂H₅NO₂), 1-nitropropane (CH₃CH₂CH₂NO₂), and 2-nitropropane

(CH₃CH(NO₂)CH₃).[4][6][10]

Process Flow Diagram
The following diagram illustrates the general workflow for the industrial production of 1-
nitropropane.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b105015?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Basic_Principles_of_Organic_Chemistry_(Roberts_and_Caserio)/04%3A_Alkanes/4.07%3A_Nitration_of_Alkanes
https://pmc.ncbi.nlm.nih.gov/articles/PMC23573/
https://www.sarthaks.com/2006906/vapour-phase-nitration-of-propane-follows
https://www.researchgate.net/publication/263469352_Multi-step_processing_in_a_microstructured_flow_reactor_Direct_nitration_of_propane_-_A_proof_of_principle
https://www.benchchem.com/product/b105015?utm_src=pdf-body
https://en.wikipedia.org/wiki/1-Nitropropane
https://www.merckmillipore.com/INTL/en/product/msds/MDA_CHEM-806851
https://dokumen.pub/improved-procedures-for-the-vapor-phase-nitration-of-propane.html
https://www.benchchem.com/product/b105015?utm_src=pdf-body
https://www.benchchem.com/product/b105015?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Industrial Production of 1-Nitropropane: Process Flow

Reactant Feed
Synthesis & Separation

Products

Propane Gas

Vaporizer / Preheater

Nitric Acid (aq)

Vapor-Phase ReactorVaporized Reactants CondenserProduct Mixture Phase Separator Fractional Distillation ColumnOrganic Phase

Aqueous Waste

Aqueous Phase

1-Nitropropane

2-Nitropropane

Nitroethane

Nitromethane

Click to download full resolution via product page

Caption: Process flow diagram for 1-nitropropane production.

Quantitative Data
The following tables summarize key quantitative data for the industrial production of 1-
nitropropane.

Table 1: Typical Reaction Conditions for Vapor-Phase Nitration of Propane
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Parameter Value Reference(s)

Temperature 350 - 450 °C [6][9][11]

Pressure 8 - 12 atm (0.8 - 1.2 MPa) [6][12]

Propane to Nitric Acid Molar

Ratio
1:1 to 8:1 [7][13]

Residence Time 0.5 - 5 seconds [6]

Nitric Acid Concentration 50 - 75 wt% [13][14]

Table 2: Typical Product Distribution from Vapor-Phase Nitration of Propane

Product Approximate Yield (%) Reference(s)

Nitromethane 10 - 25 [6][10]

Nitroethane 10 - 25 [6][10]

1-Nitropropane 25 [6]

2-Nitropropane 40 [6]

Table 3: Physical Properties of 1-Nitropropane

Property Value Reference(s)

CAS Number 108-03-2 [4]

Molar Mass 89.09 g/mol [4]

Boiling Point 132 °C [4]

Density 0.998 g/cm³ at 20 °C [6]

Flash Point 35 °C [4]

Solubility in Water 1.4 g/100 mL at 20 °C [4]
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Experimental Protocols
Protocol for Vapor-Phase Nitration of Propane
Objective: To synthesize a mixture of nitroalkanes, including 1-nitropropane, via the vapor-

phase nitration of propane.

Materials:

Propane (gas)

Nitric acid (65-75 wt%)

Single-pass tubular reactor (materials resistant to nitric acid, e.g., glass-lined or specialized

stainless steel)

Preheater for propane

Metering pumps for nitric acid

Condenser

Phase separator

Back pressure regulator

Procedure:

Preheat a continuous stream of propane gas to approximately 430-450 °C.[15]

Introduce the preheated propane into the tubular reactor.

Concurrently, pump a controlled flow of 65-75 wt% nitric acid into the reactor to achieve the

desired propane-to-nitric acid molar ratio (typically between 4:1 and 8:1).[13]

Maintain the reactor temperature between 390-440 °C and the pressure between 0.69-0.86

MPa.[15]
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The reaction is exothermic; ensure adequate temperature control to prevent runaway

reactions. The stepwise addition of nitric acid at different points along the reactor can aid in

temperature management.[14]

The residence time of the reactants in the reactor should be controlled, typically within the

range of 0.5 to 5 seconds.[6]

The hot gaseous product mixture exiting the reactor is passed through a condenser to liquefy

the nitroalkanes and unreacted nitric acid.

The condensed mixture is then directed to a phase separator where the organic phase

(containing the nitroalkanes) is separated from the aqueous phase.[13]

The organic phase is washed and dried prior to fractional distillation.[13]

Protocol for Fractional Distillation of Nitroalkane Mixture
Objective: To separate 1-nitropropane from the mixture of nitroalkanes produced during the

vapor-phase nitration of propane.

Materials:

Crude nitroalkane mixture (organic phase from the nitration reaction)

Fractional distillation column with a high number of theoretical plates

Heating mantle

Condenser

Receiving flasks

Procedure:

Charge the crude nitroalkane mixture into the reboiler of the fractional distillation column.

Heat the mixture to its boiling point. The components will vaporize based on their boiling

points.
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The vapor will rise through the distillation column, undergoing multiple condensation and

vaporization cycles on the packing material or trays (theoretical plates).[11]

This process enriches the vapor with the more volatile components as it moves up the

column.

Maintain a suitable reflux ratio to ensure efficient separation.

Collect the fractions at the top of the column based on their boiling points:

Nitromethane (boiling point: 101.2 °C)

Nitroethane (boiling point: 114 °C)

2-Nitropropane (boiling point: 120 °C)

1-Nitropropane (boiling point: 132 °C)

Monitor the temperature at the top of the column to determine which fraction is being

distilled.

Collect each purified nitroalkane in separate receiving flasks.

Reaction Mechanism
The vapor-phase nitration of propane proceeds via a free-radical chain reaction. A simplified

representation of the mechanism is provided below.
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Simplified Free-Radical Nitration Mechanism

Initiation

Propagation

Termination

HNO₃ → •OH + •NO₂

C₃H₈ + •OH → C₃H₇• + H₂O

C₃H₇• + •NO₂ → C₃H₇NO₂

Radical Recombination

Click to download full resolution via product page

Caption: Simplified free-radical mechanism for propane nitration.

Safety and Handling
The industrial production of 1-nitropropane involves hazardous materials and conditions that

necessitate strict safety protocols.

Flammability: 1-Nitropropane is a flammable liquid and vapor.[16] All equipment must be

properly grounded, and non-sparking tools should be used. The process should be

conducted in a well-ventilated area, away from sources of ignition.[2][17]

Explosion Hazard: Vapors may form explosive mixtures with air.[16] The reaction is highly

exothermic and can lead to thermal runaway if not properly controlled.
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Toxicity: 1-Nitropropane is harmful if swallowed, inhaled, or in contact with skin.[2] Exposure

can cause irritation to the eyes, skin, and respiratory tract.[12] Prolonged or high-level

exposure may lead to liver and kidney damage.[4]

Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-

resistant gloves, and respiratory protection, must be worn when handling 1-nitropropane
and nitric acid.[2]

Materials Compatibility: The reactor and associated equipment must be constructed from

materials resistant to corrosion by nitric acid at high temperatures.

Decomposition: When heated to decomposition, 1-nitropropane emits toxic fumes of

nitrogen oxides.[12]

Conclusion
The industrial synthesis of 1-nitropropane is a well-established process centered on the

vapor-phase nitration of propane. While effective, the process requires careful control of

reaction conditions to manage the exothermic nature of the reaction and to optimize the yield of

the desired product from the resulting nitroalkane mixture. The subsequent separation by

fractional distillation is a critical step in obtaining pure 1-nitropropane. A thorough

understanding of the process parameters, reaction mechanism, and safety protocols is

essential for the safe and efficient industrial production of this important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://en.wikipedia.org/wiki/1-Nitropropane
https://echa.europa.eu/substance-information/-/substanceinfo/100.003.223
https://www.merckmillipore.com/INTL/en/product/msds/MDA_CHEM-806851
https://pmc.ncbi.nlm.nih.gov/articles/PMC23573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC23573/
https://www.sarthaks.com/2006906/vapour-phase-nitration-of-propane-follows
https://www.researchgate.net/publication/263469352_Multi-step_processing_in_a_microstructured_flow_reactor_Direct_nitration_of_propane_-_A_proof_of_principle
https://dokumen.pub/improved-procedures-for-the-vapor-phase-nitration-of-propane.html
https://www.chem.rochester.edu/notvoodoo/pages/purification.php?page=fractional_distillation
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nitropropane
https://patents.google.com/patent/CN102079710A/en
https://patents.google.com/patent/CN102079710A/en
https://patents.google.com/patent/US2418241A/en
https://patents.google.com/patent/US2418241A/en
https://series.publisso.de/sites/default/files/documents/series/mak/dam/Vol2019/Iss1/Alt005/mb10803e6319_w.pdf
https://www.fishersci.com/store/msds?partNumber=AC128900050&productDescription=1-NITROPROPANE+98%25+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-chloro-1-nitropropane.pdf
https://www.benchchem.com/product/b105015#industrial-production-methods-of-1-nitropropane
https://www.benchchem.com/product/b105015#industrial-production-methods-of-1-nitropropane
https://www.benchchem.com/product/b105015#industrial-production-methods-of-1-nitropropane
https://www.benchchem.com/product/b105015#industrial-production-methods-of-1-nitropropane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b105015?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

